![molecular formula C11H12ClNO4 B7576005 3-[(3-Chloro-4-hydroxybenzoyl)-methylamino]propanoic acid](/img/structure/B7576005.png)
3-[(3-Chloro-4-hydroxybenzoyl)-methylamino]propanoic acid
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Overview
Description
3-[(3-Chloro-4-hydroxybenzoyl)-methylamino]propanoic acid, also known as CHMPA, is a synthetic compound that has been widely used in scientific research. It belongs to the class of amino acids and has been found to have potential applications in various fields of science.
Mechanism of Action
The mechanism of action of 3-[(3-Chloro-4-hydroxybenzoyl)-methylamino]propanoic acid is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes or proteins in the body. This inhibition can lead to a decrease in the growth and proliferation of cancer cells or the reduction of inflammation in the body.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes such as cathepsin B and MMP-2, which are involved in the invasion and metastasis of cancer cells. This compound has also been found to reduce the production of pro-inflammatory cytokines, which can lead to a decrease in inflammation in the body.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-[(3-Chloro-4-hydroxybenzoyl)-methylamino]propanoic acid in lab experiments is its high purity and stability. It can be easily synthesized and purified, which makes it a useful tool for researchers. However, one of the limitations of using this compound is its potential toxicity. It is important to use caution when handling this compound and to follow proper safety protocols.
Future Directions
There are several future directions for the use of 3-[(3-Chloro-4-hydroxybenzoyl)-methylamino]propanoic acid in scientific research. One area of interest is the development of new drugs for the treatment of cancer and other diseases. This compound has been found to be a promising candidate for drug discovery, and further research in this area is needed. Another area of interest is the study of protein-protein interactions and the design of new inhibitors for enzymes. This compound has been found to be useful in this area of research, and further studies are needed to fully understand its potential applications.
Synthesis Methods
The synthesis of 3-[(3-Chloro-4-hydroxybenzoyl)-methylamino]propanoic acid involves the reaction of 3-chloro-4-hydroxybenzoyl chloride with N-methylalanine in the presence of a base. This reaction leads to the formation of this compound, which can be purified using various techniques such as column chromatography or recrystallization.
Scientific Research Applications
3-[(3-Chloro-4-hydroxybenzoyl)-methylamino]propanoic acid has been extensively used in scientific research due to its potential applications in various fields. It has been found to be useful in drug discovery, particularly in the development of new drugs for the treatment of cancer and other diseases. This compound has also been used in the study of protein-protein interactions and the design of new inhibitors for enzymes.
properties
IUPAC Name |
3-[(3-chloro-4-hydroxybenzoyl)-methylamino]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO4/c1-13(5-4-10(15)16)11(17)7-2-3-9(14)8(12)6-7/h2-3,6,14H,4-5H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATWBNPCNWSZDGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCC(=O)O)C(=O)C1=CC(=C(C=C1)O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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